Cas no 1526735-22-7 (tert-butyl 2-(1-methyl-1H-pyrazol-4-yl)aminoacetate)

• Product Name: tert-butyl 2-(1-methyl-1H-pyrazol-4-yl)aminoacetate
• CAS No: 1526735-22-7
• MF: C₁₀H₁₇N₃O₂
• MW: 211.260882139206
• MDL: MFCD23344375
• CID: 5686246
• PubChem ID: 79771014
• Update Time: 2025-05-20

tert-butyl 2-(1-methyl-1H-pyrazol-4-yl)aminoacetate Chemical and Physical Properties

Names and Identifiers

• 1526735-22-7
• AKOS018328940
• tert-butyl 2-[(1-methyl-1H-pyrazol-4-yl)amino]acetate
• EN300-2172750
• tert-butyl 2-(1-methyl-1H-pyrazol-4-yl)aminoacetate

• MDL： MFCD23344375
• Inchi： 1S/C10H17N3O2/c1-10(2,3)15-9(14)6-11-8-5-12-13(4)7-8/h5,7,11H,6H2,1-4H3
• InChI Key： ONXZRWIZTAZUCE-UHFFFAOYSA-N
• SMILES： O(C(CNC1C=NN(C)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 211.132076794g/mol
• Monoisotopic Mass: 211.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 56.2Ų

Additional information on tert-butyl 2-(1-methyl-1H-pyrazol-4-yl)aminoacetate

Comprehensive Overview of tert-butyl 2-(1-methyl-1H-pyrazol-4-yl)aminoacetate (CAS No. 1526735-22-7)

tert-butyl 2-(1-methyl-1H-pyrazol-4-yl)aminoacetate (CAS No. 1526735-22-7) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This ester derivative, featuring a pyrazole ring, has garnered significant attention due to its potential applications in drug discovery and agrochemical development. The compound's unique structure, combining a tert-butyl ester group with a 1-methyl-1H-pyrazol-4-yl moiety, makes it a versatile intermediate for constructing complex molecules.

In recent years, the demand for heterocyclic compounds like tert-butyl 2-(1-methyl-1H-pyrazol-4-yl)aminoacetate has surged, driven by their role in designing kinase inhibitors and other bioactive molecules. Researchers frequently search for "pyrazole derivatives in drug design" or "CAS 1526735-22-7 applications," reflecting the compound's relevance in modern medicinal chemistry. Its stability under various reaction conditions and compatibility with cross-coupling reactions further enhance its utility in multi-step syntheses.

The synthesis of tert-butyl 2-(1-methyl-1H-pyrazol-4-yl)aminoacetate typically involves amide bond formation followed by esterification, with yields optimized through advanced catalytic methods. Analytical techniques such as NMR spectroscopy and HPLC-MS are employed to verify its purity, which is critical for pharmaceutical-grade intermediates. Environmental considerations have also prompted studies on "green synthesis of pyrazole derivatives," aligning with the industry's shift toward sustainable practices.

Beyond pharmaceuticals, this compound intersects with trending topics like "precision agriculture" and "biodegradable agrochemicals." Its structural motifs are explored for developing novel plant growth regulators or eco-friendly pesticides, addressing global concerns about food security and environmental impact. The tert-butyl group's steric properties often improve compound stability, a feature highlighted in patents related to "prolonged-release formulations."

Quality control protocols for CAS 1526735-22-7 emphasize strict adherence to ICH guidelines, ensuring batch-to-batch consistency. Storage recommendations typically suggest inert atmospheres and low temperatures to preserve the ester's integrity. As synthetic methodologies evolve, computational tools like "AI-assisted retrosynthesis" are being leveraged to streamline the production of such intermediates, reducing time and resource expenditure.

Market analyses indicate growing interest in tert-butyl 2-(1-methyl-1H-pyrazol-4-yl)aminoacetate from Asia-Pacific research hubs, coinciding with increased investments in small-molecule therapeutics. Its patent landscape reveals applications in autoimmune disease research and metabolic disorder targets, areas with high unmet medical needs. Collaborative studies often reference this compound when investigating "structure-activity relationships (SAR)" for optimizing lead compounds.

In summary, tert-butyl 2-(1-methyl-1H-pyrazol-4-yl)aminoacetate exemplifies the innovation driving modern chemical research. Its dual functionality as a building block and pharmacophore component underscores its value across disciplines, from oncology to sustainable agriculture. Future developments may focus on scaling production via continuous flow chemistry or exploring its derivatives for emerging therapeutic areas.